Dichloro{2-phenyl-2-[(propan-2-yl)oxy]ethyl}thallane

• CAS No.: 61368-74-9
• Molecular Formula: C11H15Cl2OTl
• Molecular Weight: 438.52 g/mol
• IUPAC Name: dichloro-(2-phenyl-2-propan-2-yloxyethyl)thallane
• InChI: InChI=1S/C11H15O.2ClH.Tl/c1-9(2)12-10(3)11-7-5-4-6-8-11;;;/h4-10H,3H2,1-2H3;2*1H;/q;;;+2/p-2
• InChI Key: ZAXYPWUFPFWTJM-UHFFFAOYSA-L
• Canonical SMILES: CC(C)OC(C[Tl](Cl)Cl)C1=CC=CC=C1

Description

Dichloro{2-phenyl-2-[(propan-2-yl)oxy]ethyl}thallane is a chemical compound that belongs to the class of organothallium compounds. These compounds are characterized by the presence of a thallium atom bonded to organic groups. Thallium is a heavy metal with unique chemical properties, making its compounds of interest in various fields of research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Dichloro{2-phenyl-2-[(propan-2-yl)oxy]ethyl}thallane typically involves the reaction of thallium(III) chloride with 2-phenyl-2-[(propan-2-yl)oxy]ethanol. The reaction is carried out in an inert atmosphere to prevent oxidation and is usually performed in a solvent such as dichloromethane. The reaction conditions include maintaining a low temperature to control the reactivity of thallium and ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to ensure high yield and purity of the compound. The product is then purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Dichloro{2-phenyl-2-[(propan-2-yl)oxy]ethyl}thallane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form thallium(III) derivatives.

Reduction: Reduction reactions can convert the thallium(III) center to thallium(I).

Substitution: The chlorine atoms in the compound can be substituted with other ligands, such as alkyl or aryl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Substitution reactions often require the presence of a base, such as sodium hydroxide, and are carried out in solvents like ethanol or acetone.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield thallium(III) oxide, while substitution reactions can produce a variety of organothallium compounds with different functional groups.

Scientific Research Applications

Dichloro{2-phenyl-2-[(propan-2-yl)oxy]ethyl}thallane has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-thallium bonds.

Biology: Research is ongoing to explore its potential as a biological probe due to the unique properties of thallium.

Medicine: Thallium compounds have been studied for their potential use in radiopharmaceuticals for imaging and therapy.

Industry: The compound is used in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism by which Dichloro{2-phenyl-2-[(propan-2-yl)oxy]ethyl}thallane exerts its effects involves the interaction of the thallium center with various molecular targets. Thallium can form strong bonds with sulfur and nitrogen-containing ligands, which can affect the function of enzymes and other proteins. The pathways involved include the disruption of cellular processes and the induction of oxidative stress.

Comparison with Similar Compounds

Similar Compounds

• Dichloro{2-phenyl-2-[(propan-2-yl)oxy]ethyl}lead(II)
• Dichloro{2-phenyl-2-[(propan-2-yl)oxy]ethyl}mercury(II)
• Dichloro{2-phenyl-2-[(propan-2-yl)oxy]ethyl}tin(IV)

Uniqueness

Dichloro{2-phenyl-2-[(propan-2-yl)oxy]ethyl}thallane is unique due to the presence of thallium, which imparts distinct chemical and physical properties compared to its analogs with lead, mercury, or tin. Thallium’s ability to form stable complexes with a variety of ligands makes it particularly valuable in research and industrial applications.